Cas no 1805120-98-2 (Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate
• CAS No: 1805120-98-2
• MF: C₁₁H₅F₆NO₃S
• MW: 345.217722654343
• CID: 4951334
• Update Time: 2025-06-10

Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H5F6NO3S/c1-20-9(19)6-3-7(21-10(12,13)14)8(2-5(6)4-18)22-11(15,16)17/h2-3H,1H3
• InChI Key： LWUDCBDFQQTKOM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(C(=O)OC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate

Comprehensive Overview of Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate (CAS No. 1805120-98-2)

Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate (CAS No. 1805120-98-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethoxy and trifluoromethylthio functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel bioactive molecules and high-performance materials.

The molecular structure of Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate features a benzoate ester core substituted with cyano, trifluoromethoxy, and trifluoromethylthio groups. These substituents contribute to its electron-withdrawing characteristics, enhancing its reactivity in various chemical transformations. The presence of fluorine atoms, in particular, is a key factor in its stability and lipophilicity, which are critical for its performance in biological and material applications. This compound is often explored in the context of fluorinated organic compounds, a rapidly growing area of research due to their unique physicochemical properties.

In recent years, the demand for fluorinated building blocks like Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate has surged, driven by their applications in drug discovery and agrochemical development. Fluorinated compounds are known for their ability to improve metabolic stability, bioavailability, and binding affinity in pharmaceutical agents. As a result, this compound is frequently discussed in forums and publications focusing on medicinal chemistry and crop protection. Its versatility as a synthetic intermediate makes it a topic of interest for chemists seeking to innovate in these fields.

Another area where Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate shows promise is in the development of advanced materials. Fluorinated aromatic compounds are often used in the synthesis of liquid crystals, polymers, and coatings due to their thermal stability and resistance to environmental degradation. Researchers are investigating its potential in creating high-performance polymers and electronic materials, which are essential for next-generation technologies such as flexible electronics and energy storage devices.

The synthesis and handling of Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate require specialized knowledge and equipment, given its reactive functional groups. Proper storage conditions, typically under inert atmospheres and at controlled temperatures, are essential to maintain its stability. Safety data sheets (SDS) and regulatory guidelines should always be consulted to ensure compliance with laboratory and industrial standards. This compound is not classified as hazardous under normal conditions, but standard precautions for handling organic chemicals should be observed.

From an environmental perspective, the biodegradability and ecological impact of fluorinated compounds are subjects of ongoing research. While they offer significant advantages in terms of performance, their persistence in the environment has raised concerns. Innovations in green chemistry aim to address these challenges by developing more sustainable synthesis routes and recycling methods for fluorinated intermediates like Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate.

In conclusion, Methyl 2-cyano-5-trifluoromethoxy-4-(trifluoromethylthio)benzoate (CAS No. 1805120-98-2) is a compound of great interest across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool for researchers exploring new frontiers in pharmaceuticals, agrochemicals, and advanced materials. As the scientific community continues to uncover its potential, this compound is likely to play an increasingly important role in innovation and technology development.